Cas no 1020720-04-0 (Zonisamide-d4)

• Product Name: Zonisamide-d4
• CAS No: 1020720-04-0
• MF: C₈H₈N₂O₃S
• MW: 216.250367164612
• CID: 824100
• PubChem ID: 45040707
• Update Time: 2025-04-19

Zonisamide-d4 Chemical and Physical Properties

Names and Identifiers

• 1,2-BENZISOXAZOLE-3-METHANESULFONAMIDE-D4
• 1,2-(Benzisoxazole-d4)-3-methanesulfonamide
• 3-(Sulfamoylmethyl)-1,2-benzisoxazole-d4
• AD 810-d4
• Aleviatin-d4
• Excegran-d4
• Zonegran-d4
• PD 110843-d4
• ZONISAMIDE-D4
• 1,2-Benzisoxazole-4,5,6,7-d4-3-methanesulfonamide
• G17181
• CS-0200960
• 1-[(~2~H_4_)-1,2-Benzoxazol-3-yl]methanesulfonamide
• J-000620
• (4,5,6,7-(2)H?)-1,2-BENZOXAZOL-3-YLMETHANESULFONAMIDE
• DA-59314
• AKOS030243190
• DTXSID30662231
• 1020720-04-0
• (4,5,6,7-tetradeuterio-1,2-benzoxazol-3-yl)methanesulfonamide
• [(4,5,6,7-?H?)-1,2-benzoxazol-3-yl]methanesulfonamide
• HY-B0124S
• Zonisamide-d4

• Inchi： 1S/C8H8N2O3S/c9-14(11,12)5-7-6-3-1-2-4-8(6)13-10-7/h1-4H,5H2,(H2,9,11,12)/i1D,2D,3D,4D
• InChI Key： UBQNRHZMVUUOMG-RHQRLBAQSA-N
• SMILES： S(CC1C2C([2H])=C([2H])C([2H])=C([2H])C=2ON=1)(N)(=O)=O

Computed Properties

• Exact Mass: 216.05100
• Monoisotopic Mass: 216.05067028g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 94.6Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: 163-165°C
• Boiling Point: 457.2±47.0 °C at 760 mmHg
• Flash Point: 230.3±29.3 °C
• PSA: 94.57000
• LogP: 2.39740
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Zonisamide-d4 Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzisoxazoles